Cas no 115913-80-9 (9H-Purin-6-amine,9-(2-chloro-2,3-dideoxy-b-D-threo-pentofuranosyl)-)

• Product Name: 9H-Purin-6-amine,9-(2-chloro-2,3-dideoxy-b-D-threo-pentofuranosyl)-
• CAS No: 115913-80-9
• MF: C₁₀H₁₂ClN₅O₂
• MW: 269.687580108643
• CID: 170164
• PubChem ID: 451873
• Update Time: 2025-04-19

9H-Purin-6-amine,9-(2-chloro-2,3-dideoxy-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-(2-chloro-2,3-dideoxy-b-D-threo-pentofuranosyl)-
• [(2S,4S,5R)-5-(6-aminopurin-9-yl)-4-chlorooxolan-2-yl]methanol
• 9H-Purin-6-amine, 9-(2-chloro-2,3-dideoxy-.beta.-D-threo-pentofuranosyl)-
• 9H-Purin-6-amine, 9-(2-chloro-2,3-dideoxy-beta-D-threo-pentofuranosyl)-
• 2'-Chloro-2',3'-dideoxyadenosine threo
• 115913-80-9
• 2'-ClddA
• [(2S,4S,5R)-5-(6-aminopurin-9-yl)-4-chloro-tetrahydrofuran-2-yl]methanol
• SCHEMBL9486959
• DTXSID00151228

• Inchi： 1S/C10H12ClN5O2/c11-6-1-5(2-17)18-10(6)16-4-15-7-8(12)13-3-14-9(7)16/h3-6,10,17H,1-2H2,(H2,12,13,14)/t5-,6-,10+/m0/s1
• InChI Key： RHPYWNXOKZLKEM-JFWOZONXSA-N
• SMILES： Cl[C@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 269.0679523g/mol
• Monoisotopic Mass: 269.0679523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides